Cas no 2640903-00-8 (methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine)
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine Chemical and Physical Properties
Names and Identifiers
-
- N,4-Dimethyl-N-[(tetrahydro-2H-pyran-2-yl)methyl]-4H-1,2,4-triazole-3-methanamine
- 2640903-00-8
- AKOS040725040
- methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine
- F6755-4758
-
- Inchi: 1S/C11H20N4O/c1-14(7-10-5-3-4-6-16-10)8-11-13-12-9-15(11)2/h9-10H,3-8H2,1-2H3
- InChI Key: RDMRNZHIUXLKOA-UHFFFAOYSA-N
- SMILES: O1CCCCC1CN(C)CC1=NN=CN1C
Computed Properties
- Exact Mass: 224.16371127g/mol
- Monoisotopic Mass: 224.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 43.2Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 369.4±48.0 °C(Predicted)
- pka: 6.60±0.50(Predicted)
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6755-4758-2μmol |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-5μmol |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-10μmol |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-20μmol |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-1mg |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-2mg |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-3mg |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-4mg |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-5mg |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6755-4758-10mg |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine |
2640903-00-8 | 10mg |
$118.5 | 2023-09-07 |
methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine
Professional Introduction to Methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine (CAS No. 2640903-00-8)
Methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2640903-00-8, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in drug development and biochemical studies. The molecular formula and structural arrangement of this compound contribute to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.
The compound's name highlights several key structural features that are crucial for understanding its behavior and potential uses. The presence of a 4-methyl-4H-1,2,4-triazol-3-yl moiety suggests a triazole ring system, which is well-known for its role in various pharmaceuticals due to its ability to enhance bioavailability and binding affinity. Additionally, the (oxan-2-yl)methyl group introduces an oxygen-containing heterocycle, which can influence the compound's solubility and metabolic pathways. These structural elements collectively contribute to the compound's potential as a building block for more complex molecules.
In recent years, there has been a growing interest in the development of new compounds that incorporate triazole and oxane moieties due to their demonstrated efficacy in various biological systems. For instance, studies have shown that triazole derivatives can exhibit potent antimicrobial and anti-inflammatory properties. The incorporation of these motifs into larger molecules has led to the discovery of several promising drug candidates that are currently undergoing further investigation.
The methyl groups present in the compound's structure are also significant, as they can affect the compound's overall stability and reactivity. Methyl groups are often used in medicinal chemistry to modulate pharmacokinetic properties, such as lipophilicity and metabolic clearance. By strategically positioning these groups within the molecule, researchers can fine-tune the compound's interactions with biological targets, thereby enhancing its therapeutic potential.
Current research in the field of chemical biology has emphasized the importance of understanding how structural modifications can influence biological activity. The compound methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine exemplifies this principle, as its design allows for multiple points of interaction with biological systems. This flexibility makes it a valuable scaffold for developing new drugs targeting various diseases.
One particularly exciting area of research involves using computational methods to predict the biological activity of novel compounds. By leveraging advanced algorithms and machine learning techniques, researchers can rapidly screen large libraries of molecules for potential therapeutic applications. The compound in question has been subjected to such analyses, revealing promising interactions with several key biological targets. These findings have spurred further experimental validation efforts aimed at confirming its efficacy.
The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with high precision. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yields and purity. Researchers have employed state-of-the-art techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, to achieve the desired structure. These advancements in synthetic methodology have not only facilitated the production of this compound but also provided valuable insights into general strategies for constructing similar molecules.
The potential applications of methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and materials science as well. For example, derivatives of this compound could be developed into novel pesticides or corrosion inhibitors due to their ability to interact with biological and chemical systems in specific ways.
In conclusion, methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine (CAS No. 2640903-00-8) is a multifaceted compound with significant potential in various fields of science and industry. Its intricate structure and well-defined functional groups make it a valuable tool for researchers exploring new drug candidates and biochemical applications. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing scientific knowledge and technological innovation.
2640903-00-8 (methyl[(4-methyl-4H-1,2,4-triazol-3-yl)methyl][(oxan-2-yl)methyl]amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)